Cas no 140706-33-8 (Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-methyl-7-phenyl-, ethyl ester)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-methyl-7-phenyl-, ethyl ester
• CAS No: 140706-33-8
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 1296642
• Update Time: 2023-04-03

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-methyl-7-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-methyl-7-phenyl-, ethylester
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-methyl-7-phenyl-, ethyl ester

• Inchi： 1S/C16H15N3O2/c1-3-21-16(20)13-10-17-19-14(9-11(2)18-15(13)19)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key： ZJARMAWYESAFCK-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C(C1=CC=CC=C1)=CC(C)=N2

Computed Properties

• Exact Mass: 281.116
• Monoisotopic Mass: 281.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2